Cas no 5545-25-5 ([1,2,4]Triazolo[1,5-a]pyrimidin-7-ol,5-(ethylthio)-)
5545-25-5 structure
Product Name:[1,2,4]Triazolo[1,5-a]pyrimidin-7-ol,5-(ethylthio)-
CAS No:5545-25-5
MF:C20H22N4OS
MW:366.479882717133
CID:382910
PubChem ID:5239266
Update Time:2025-04-19
[1,2,4]Triazolo[1,5-a]pyrimidin-7-ol,5-(ethylthio)- Chemical and Physical Properties
Names and Identifiers
-
- [1,2,4]Triazolo[1,5-a]pyrimidin-7-ol,5-(ethylthio)-
- acetamide, N-(4-ethylphenyl)-2-[[4-methyl-5-(3-methylphenyl)-4H-1,2,4-triazol-3-yl]thio]-
- N-(4-ethylphenyl)-2-[[4-methyl-5-(3-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide
- 5545-25-5
- AN-988/41909498
- DTXSID70412419
- N-(4-ethylphenyl)-2-{[4-methyl-5-(3-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide
- AKOS003672749
-
- Inchi: 1S/C20H22N4OS/c1-4-15-8-10-17(11-9-15)21-18(25)13-26-20-23-22-19(24(20)3)16-7-5-6-14(2)12-16/h5-12H,4,13H2,1-3H3,(H,21,25)
- InChI Key: MRWKIOBHPNGVOK-UHFFFAOYSA-N
- SMILES: S(CC(NC1C=CC(=CC=1)CC)=O)C1=NN=C(C2C=CC=C(C)C=2)N1C
Computed Properties
- Exact Mass: 366.15166
- Monoisotopic Mass: 366.151
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 6
- Complexity: 455
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 85.1A^2
- XLogP3: 4
Experimental Properties
- Density: 1.2
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.633
- PSA: 59.81
[1,2,4]Triazolo[1,5-a]pyrimidin-7-ol,5-(ethylthio)- Related Literature
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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